BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for
Tripropylene Glycol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tripropylene

Cat. No.: B076144

This guide provides immediate, essential safety protocols and logistical information for handling
Tripropylene Glycol (CAS No. 24800-44-0) in a laboratory setting. The following procedures
are designed to ensure the safety of researchers, scientists, and drug development
professionals. While some sources may use "Tripropylene" and "Tripropylene Glycol"
interchangeably, this document specifically addresses the safety protocols for Tripropylene
Glycol, a common laboratory chemical.

Quantitative Safety Data

For quick reference, the key quantitative safety and physical property data for Tripropylene
Glycol are summarized below.
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Property Value References
Flash Point 145 °C (293 °F) [1112]
Boiling Point 270 °C (518 °F) [1][3]
Auto-ignition Temperature 232 °C (449.6 °F) [1112][3]
Oral LD50 (Rat) > 2,000 mg/kg bw [1]
Dermal LD50 (Rabbit) > 16,320 mg/kg bw [1]
Vapor Pressure 0.26 Pa @ 25°C [3]
Molecular Weight 192.26 g/mol [2]
NFPA Health Rating 0 (Poses no health hazard) [1]
NFPA Fire Rating 1 (Requires preheating for 1]
ignition)
NFPA Reactivity Rating 0 (Normally stable) [1]

Operational Plan for Safe Handling

Adherence to the following step-by-step procedures is critical for minimizing risks associated
with handling Tripropylene Glycol.

1. Pre-Handling Preparations:

» Training: Before working with Tripropylene Glycol, ensure you are trained on its proper
handling and storage procedures.[4]

o Area Preparation: Work in a well-ventilated area to prevent the formation of vapor.[5] Ensure
an eye wash fountain and emergency shower are immediately accessible.[4]

o Eliminate Ignition Sources: Prohibit smoking and open flames in the handling and storage
areas.[4] Use non-sparking tools and ensure all metal containers for transfer are grounded
and bonded.[1][4]

2. Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles with side shields.[6][7] A face shield
may be required if there is a significant splash hazard.[8]

Skin Protection: Wear protective gloves; Nitrile rubber (NBR) with a material thickness of
>0.11 mm is a suitable option.[6] Wear a lab coat and ensure skin is covered.[8]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not typically required.[7] If operations generate mists or ventilation is inadequate, use a
NIOSH-approved respirator for organic vapors.[7][8]

. Handling Procedure:
Container Handling: Keep containers tightly closed when not in use.[5][9]

Avoiding Incompatibles: Tripropylene Glycol is incompatible with strong acids, strong bases,
and oxidizing agents (e.g., perchlorates, peroxides, nitrates).[4][5]

Personal Hygiene: Wash hands and other exposed areas with mild soap and water before
eating, drinking, or smoking, and after finishing work.[5] Do not eat, drink, or smoke in the
handling area.[10]

. Storage:

Conditions: Store in the original, tightly closed container in a cool, well-ventilated place.[5]
The recommended storage temperature is 15-25 °C.[6]

Location: Keep away from ignition sources, direct sunlight, and incompatible materials.[5]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Collection:

o Collect waste Tripropylene Glycol in suitable, closed, and properly labeled containers for

disposal.[1]
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2. Disposal Method:
» Dispose of the chemical in a safe manner according to local and national regulations.[5]

» Disposal options may include removal to a licensed chemical destruction plant or controlled
incineration with flue gas scrubbing.[1]

e Do not discharge into sewers or waterways.[1][10] It may be necessary to contain and
dispose of Tripropylene Glycol as a hazardous waste; contact your state or regional EPA
office for specific guidance.[4]

3. Contaminated Packaging:

o Containers can be triple-rinsed (or equivalent) and then offered for recycling or

reconditioning.[1]

 Alternatively, packaging can be punctured to render it unusable and then disposed of in a

sanitary landfill.[1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly mitigate potential harm.

Spill Response Workflow

The following diagram outlines the logical steps for responding to a Tripropylene Glycol spill.

Click to download full resolution via product page

Workflow for responding to a Tripropylene Glycol spill.

First Aid Measures
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Exposure Route First Aid Procedure References

Move the affected person to
Inhalation fresh air and allow them to [519]

rest.

Remove contaminated
clothing. Wash all exposed
Skin Contact skin with mild soap and water, [4][5]
followed by a warm water
rinse.[4][5]

Rinse immediately and
cautiously with plenty of water
for several minutes. Remove
Eye Contact ] ) [1][5]
contact lenses if possible. If
irritation persists, seek medical

attention.[1][5]

Rinse mouth with water. Do
Ingestion NOT induce vomiting. Seek [5]
emergency medical attention.

Fire-Fighting

o Suitable Extinguishing Media: Use foam, dry powder, carbon dioxide, water spray, or sand.[5]
o Unsuitable Media: Do not use a heavy water stream.[5]

e Instructions: Use water spray to cool exposed containers.[4][5] Firefighters should wear
proper protective equipment, including respiratory protection, and exercise caution.[5]
Prevent fire-fighting water from entering the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Glycol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076144#personal-protective-equipment-for-handling-
tripropylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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